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A pivotal chapter in the history of particle astrophysics was the resolution of the solar neutrino

problem—the significant discrepancy between the predicted and observed flux of neutrinos

from the Sun. Two key experiments that played a crucial role in this endeavor were the Soviet-

American Gallium Experiment (SAGE) and the GALLEX experiment. Both employed a

radiochemical technique centered on the detection of neutrinos via their interaction with

gallium, providing crucial data on low-energy solar neutrinos and ultimately supporting the

theory of neutrino oscillations. This guide provides a comparative analysis of the experimental

data and methodologies of these two landmark experiments.

Quantitative Data Summary
The primary quantitative result from both SAGE and GALLEX was the measured rate of solar

neutrino capture, expressed in Solar Neutrino Units (SNU). One SNU corresponds to one

neutrino capture event per second per 10^36 target atoms. Below is a summary of the key

quantitative parameters and results from both experiments.
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Parameter
SAGE (Soviet-American
Gallium Experiment)

GALLEX (Gallium
Experiment)

Location
Baksan Neutrino Observatory,

Caucasus, Russia

Laboratori Nazionali del Gran

Sasso (LNGS), Italy

Overburden ~4700 meters water equivalent ~3200 meters water equivalent

Target Material
50-57 tonnes of liquid metallic

gallium

30.3 tonnes of gallium in a

gallium trichloride (GaCl₃)

solution

Neutrino Reaction νₑ + ⁷¹Ga → ⁷¹Ge + e⁻ νₑ + ⁷¹Ga → ⁷¹Ge + e⁻

Energy Threshold 233.2 keV 233.2 keV

Measured Rate (Combined

Results)

70.8 +5.3/-5.2 (stat) +3.7/-3.2

(syst) SNU[1]

73.4 +7.1/-7.3 SNU

(reanalyzed)[2]

Predicted Rate (Standard

Solar Model)
~130 SNU ~130 SNU

Operational Period
1990 - 2001 (for the data

presented)
1991 - 1997

Experimental Protocols
Both experiments, while based on the same neutrino capture reaction, employed distinct

methodologies in their target material and extraction processes.

SAGE Experiment Protocol:

The SAGE experiment utilized liquid metallic gallium as its target. The protocol can be

summarized in the following steps:

Exposure: Approximately 50-57 tonnes of liquid metallic gallium were exposed to solar

neutrinos for a period of about one month in large, specially designed reactors.

Germanium Extraction: The handful of ⁷¹Ge atoms produced via neutrino capture were

chemically extracted from the bulk gallium. This was achieved by mixing the liquid gallium
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with a solution of hydrochloric acid and hydrogen peroxide. The germanium, along with a

stable germanium carrier, was extracted into the aqueous phase.

Concentration and Synthesis: The extracted germanium was then concentrated and

synthesized into germane gas (GeH₄).

Counting: The germane gas was placed in a small, low-background proportional counter.

The radioactive decay of ⁷¹Ge (half-life of 11.43 days) via electron capture was then

monitored for several months. Each detected decay event corresponded to a captured solar

neutrino.

GALLEX Experiment Protocol:

The GALLEX experiment used an aqueous solution of gallium chloride as its target. The key

steps of their protocol were:

Exposure: A tank containing 101 tonnes of gallium trichloride-hydrochloric acid solution

(containing 30.3 tonnes of gallium) was exposed to solar neutrinos for a period of three to

four weeks.[3]

Germanium Extraction: The volatile germanium tetrachloride (GeCl₄) formed in the acidic

solution was swept out by bubbling a large volume of nitrogen gas through the tank.

Absorption and Conversion: The GeCl₄ was then absorbed in water. Subsequently, it was

converted to germane (GeH₄).

Counting: Similar to the SAGE experiment, the germane was introduced into a proportional

counter, and the electron capture decay of ⁷¹Ge was counted to determine the number of

captured neutrinos.[4]

Visualizing the Experimental Workflows
The following diagrams illustrate the distinct experimental workflows of the SAGE and GALLEX

experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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